![molecular formula C22H18N2O4 B302024 N'-(2,5-dimethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide](/img/structure/B302024.png)
N'-(2,5-dimethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,5-dimethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide, also known as DBN, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. DBN is a synthetic molecule that belongs to the class of hydrazide compounds and has been found to possess a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N'-(2,5-dimethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide is not fully understood. However, it has been suggested that this compound may exert its biological effects by inhibiting the activity of enzymes involved in various metabolic pathways. For example, this compound has been found to inhibit the activity of the enzyme dihydrofolate reductase, which is involved in the biosynthesis of nucleic acids. This compound has also been shown to inhibit the activity of enzymes involved in the biosynthesis of bacterial cell walls.
Biochemical and Physiological Effects:
This compound has been found to possess a range of biochemical and physiological effects. It has been shown to exhibit anticancer activity by inducing apoptosis in cancer cells. This compound has also been found to possess antifungal and antibacterial properties. Additionally, this compound has been investigated for its potential as a fluorescent probe for the detection of metal ions in biological systems.
Advantages and Limitations for Lab Experiments
One of the advantages of using N'-(2,5-dimethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide in lab experiments is its synthetic nature, which allows for the production of large quantities of the compound. Additionally, this compound has been found to possess a range of potential applications in scientific research. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are several future directions for the study of N'-(2,5-dimethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide. One area of research is the development of new synthetic methods for the production of this compound and related compounds. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in scientific research. Finally, the potential toxicity of this compound needs to be further investigated to determine its safety for use in various applications.
Synthesis Methods
The synthesis of N'-(2,5-dimethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide involves the reaction of 2-hydroxy-1-naphthaldehyde and 2,5-dimethoxybenzaldehyde in the presence of hydrazine hydrate. The reaction results in the formation of this compound as a yellow crystalline solid. The purity and yield of this compound can be improved by recrystallization from ethanol.
Scientific Research Applications
N'-(2,5-dimethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide has been found to possess a range of potential applications in scientific research. It has been studied for its anticancer, antifungal, and antibacterial properties. This compound has also been investigated for its potential as a fluorescent probe for the detection of metal ions in biological systems. Additionally, this compound has been studied for its ability to inhibit the activity of enzymes involved in the biosynthesis of bacterial cell walls.
properties
Molecular Formula |
C22H18N2O4 |
---|---|
Molecular Weight |
374.4 g/mol |
IUPAC Name |
N-[(Z)-(2,5-dimethoxyphenyl)methylideneamino]benzo[e][1]benzofuran-2-carboxamide |
InChI |
InChI=1S/C22H18N2O4/c1-26-16-8-10-19(27-2)15(11-16)13-23-24-22(25)21-12-18-17-6-4-3-5-14(17)7-9-20(18)28-21/h3-13H,1-2H3,(H,24,25)/b23-13- |
InChI Key |
RRVWFTKNGSKQOB-QRVIBDJDSA-N |
Isomeric SMILES |
COC1=CC(=C(C=C1)OC)/C=N\NC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43 |
SMILES |
COC1=CC(=C(C=C1)OC)C=NNC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43 |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C=NNC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43 |
solubility |
0.4 [ug/mL] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.